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For Researchers, Scientists, and Drug Development Professionals

Introduction
The detection and quantification of sulfoxides are critical in various stages of drug discovery

and development, as well as in the broader field of biocatalysis. Sulfoxidation is a common

metabolic pathway for many xenobiotics, and the resulting sulfoxides can exhibit altered

pharmacological or toxicological properties. Furthermore, chiral sulfoxides are valuable

intermediates in asymmetric synthesis. High-throughput screening (HTS) methods are

essential for rapidly identifying and characterizing compounds that modulate sulfoxide

formation or for discovering novel biocatalysts. This document provides detailed application

notes and protocols for several HTS methods amenable to sulfoxide detection.

I. Fluorescence-Based Assay for Omeprazole
Sulfoxide
This method relies on the acid-catalyzed rearrangement of omeprazole sulfoxide to a highly

fluorescent species, allowing for its specific detection.[1]

Application Note: This assay is highly specific for omeprazole and its analogs.[1] It is

particularly useful for screening mutant libraries of enzymes, such as monooxygenases, for

improved activity in the production of this specific sulfoxide.[1] The assay is performed in a 96-
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well format, making it suitable for HTS.[1] However, it is not applicable for the general detection

of other sulfoxides.[1]

Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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